![molecular formula C14H15N3S2 B1238957 1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea](/img/structure/B1238957.png)
1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea
Description
1-(phenylmethyl)-3-(1-thiophen-2-ylethylideneamino)thiourea is a member of benzenes.
Properties
Molecular Formula |
C14H15N3S2 |
|---|---|
Molecular Weight |
289.4 g/mol |
IUPAC Name |
1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea |
InChI |
InChI=1S/C14H15N3S2/c1-11(13-8-5-9-19-13)16-17-14(18)15-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H2,15,17,18)/b16-11+ |
InChI Key |
IBHLZSUIUYTRFR-LFIBNONCSA-N |
Isomeric SMILES |
C/C(=N\NC(=S)NCC1=CC=CC=C1)/C2=CC=CS2 |
SMILES |
CC(=NNC(=S)NCC1=CC=CC=C1)C2=CC=CS2 |
Canonical SMILES |
CC(=NNC(=S)NCC1=CC=CC=C1)C2=CC=CS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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